N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide
• InChI: InChI=1S/C19H23NO4/c1-12-6-13(2)14(3)18(7-12)24-11-19(21)20-15-8-16(22-4)10-17(9-15)23-5/h6-10H,11H2,1-5H3,(H,20,21)
• InChI Key: ZPZKIJMOLJWACV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OCC(=O)NC2=CC(=CC(=C2)OC)OC)C)C
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide, also known as TMA-2, is a synthetic drug that belongs to the phenethylamine and amphetamine classes. It was first synthesized in the 1970s by Alexander Shulgin, a chemist and pharmacologist who was known for his work on psychoactive compounds. TMA-2 has been studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide acts on the serotonin system by binding to serotonin receptors in the brain. It has been shown to have a higher affinity for the 5-HT2A receptor subtype, which is involved in mediating the effects of hallucinogenic compounds. N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide also affects other neurotransmitter systems, including dopamine and norepinephrine, which are involved in regulating mood and arousal.
Biochemical and Physiological Effects
N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide has been shown to produce a range of biochemical and physiological effects, including changes in mood, perception, and thought processes. It has been reported to produce visual and auditory hallucinations, altered sense of time, and feelings of euphoria and empathy. N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide has also been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiration.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide in scientific research is that it has a shorter duration of action compared to other psychoactive compounds, which allows for more precise control over the experimental conditions. However, N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide is a relatively new compound and there is limited research available on its effects and potential applications. Additionally, N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide is a controlled substance in many countries, which can make it difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research on N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide. One area of interest is its potential applications in the treatment of depression and anxiety disorders. N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide has been shown to have antidepressant and anxiolytic effects in animal models, and further research could explore its potential as a therapeutic agent. Another area of interest is its effects on the serotonin system, which could provide insights into the underlying mechanisms of mood regulation and the development of new treatments for mood disorders. Finally, research could explore the potential of N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide as a tool for studying the brain and its function, particularly in the context of the serotonin system.

Synthesis Methods

The synthesis of N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide involves several steps, starting with the reaction of 3,5-dimethoxyphenylacetone with nitroethane to form 1-(3,5-dimethoxyphenyl)-2-nitropropene. This compound is then reduced using sodium borohydride to form 1-(3,5-dimethoxyphenyl)-2-amino-propane. The final step involves the reaction of this compound with 2,3,5-trimethylphenyl chloroacetate to form N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide has been used in scientific research to study its effects on the central nervous system. It has been shown to have similar effects to other psychoactive compounds such as LSD and mescaline, but with a shorter duration of action. N-(3,5-dimethoxyphenyl)-2-(2,3,5-trimethylphenoxy)acetamide has been used in studies on the serotonin system, which is involved in regulating mood, appetite, and sleep. It has also been studied for its potential applications in the treatment of depression and anxiety disorders.